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Compound of Interest

Compound Name: GW461484A

Cat. No.: B15621813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of

GW461484A, a potent kinase inhibitor, for in vitro studies targeting the fungal pathogen

Candida albicans. Detailed protocols for key assays are provided to facilitate research into its

antifungal properties and mechanism of action.

Introduction
GW461484A is a small molecule inhibitor originally developed as an inhibitor of human p38α

mitogen-activated protein kinase. Subsequent research has repurposed it as a valuable tool for

antifungal drug discovery. It demonstrates potent activity against Candida albicans by targeting

Yck2, a casein kinase 1 (CK1) homolog.[1][2] Inhibition of Yck2 has been shown to enhance

the efficacy of existing antifungal drugs, such as echinocandins, making GW461484A a

significant compound for studying fungal cell wall integrity and morphogenesis pathways.[3][4]

Mechanism of Action
GW461484A exerts its antifungal effect by inhibiting the activity of the serine/threonine kinase

Yck2 in Candida albicans. Yck2 is a key regulator of several essential cellular processes,

including morphogenesis, biofilm formation, and the maintenance of cell wall integrity. By

inhibiting Yck2, GW461484A disrupts these pathways, leading to impaired fungal growth and

increased susceptibility to other antifungal agents.
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Quantitative Data Summary
The following tables summarize the key in vitro inhibitory activities of GW461484A.

Target Organism Assay Type IC50 Reference

Yck2 Candida albicans
In Vitro Kinase

Assay
0.11 µM [1]

Yck2 Candida albicans
In Vitro Kinase

Assay
110 nM [2]

CK1α Homo sapiens
In Vitro Kinase

Assay
>5 µM [2]

Table 1: In Vitro Kinase Inhibitory Activity of GW461484A.

Organism Assay Type Metric Value Reference

Candida albicans
Antifungal

Susceptibility
MIC80 12.5 µM [1]

Table 2: In Vitro Antifungal Activity of GW461484A.

Signaling Pathway
The signaling pathway affected by GW461484A in Candida albicans is centered around the

inhibition of Yck2, which plays a crucial role in the cell wall integrity pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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